
ATTO 390: Application Notes and Protocols for
Immunofluorescence Staining

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ATTO 390, a

fluorescent dye, in immunofluorescence (IF) staining applications.

Application Notes
ATTO 390 is a fluorescent label belonging to the coumarin dye family.[1][2][3][4][5] It is

characterized by a high fluorescence quantum yield and good photostability, making it a robust

choice for various fluorescence microscopy applications.[3][4][5][6][7] Its large Stokes shift

(approximately 89 nm) minimizes self-quenching and improves the signal-to-noise ratio.[1][3]

ATTO 390 is moderately hydrophilic and can be efficiently excited by the 365 nm or 405 nm

laser lines.[1][4][5][8] These properties make it particularly well-suited for single-molecule

detection and high-resolution microscopy techniques.[6][7]

Key Features:
High Fluorescence Yield: Ensures bright and easily detectable signals.[1]
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Large Stokes Shift: The significant separation between excitation and emission maxima

reduces spectral overlap.[1][3]

Good Photostability: Allows for longer exposure times and repeated imaging with less signal

degradation.[3][4][5][6][7]

Versatility: Can be conjugated to various molecules, including antibodies, for targeted

labeling.

Quantitative Data
The optical properties of ATTO 390 are summarized in the table below for easy reference and

comparison.

Property Value Reference

Maximum Excitation (λex) 390 nm [1][2][8]

Maximum Emission (λem) 479 nm [1][2][8]

Extinction Coefficient (εmax) 2.4 x 10⁴ M⁻¹ cm⁻¹ [1][2][8][9][10][11]

Fluorescence Quantum Yield

(Φf)
0.90 [1][2]

Fluorescence Lifetime (τfl) 5.0 ns [1][2][8][10][11]

Molecular Weight ~343.42 g/mol [1]

Experimental Protocols
This section provides a detailed protocol for direct and indirect immunofluorescence staining

using antibodies conjugated to ATTO 390.

I. Antibody Conjugation with ATTO 390
For researchers who wish to conjugate their own primary antibodies with ATTO 390,

commercially available conjugation kits are a straightforward option. Alternatively, NHS esters

of ATTO 390 can be used for labeling the amine groups of antibodies.
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Protocol using ATTO 390 NHS Ester:

Antibody Preparation: Dissolve the antibody in bicarbonate buffer (0.1 M, pH 8.3) to a

concentration of 2 mg/mL. Ensure the buffer is free of amine-containing substances like Tris

or glycine.

Dye Preparation: Immediately before use, prepare a stock solution of ATTO 390 NHS ester

in anhydrous DMF or DMSO at a concentration of 5 mg/mL.

Conjugation Reaction: Add the reactive dye solution to the antibody solution. The molar ratio

of dye to antibody will need to be optimized, but a starting point of a 10-fold molar excess of

dye is recommended.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle

shaking.

Purification: Separate the conjugated antibody from the free dye using gel filtration (e.g., a

Sephadex G-25 column) or dialysis.

Storage: Store the purified ATTO 390-conjugated antibody at 4°C for short-term use or at

-20°C in aliquots with a cryoprotectant (e.g., 50% glycerol) for long-term storage. Protect

from light.

II. Immunofluorescence Staining Protocol
This protocol provides a general workflow for staining cells cultured on coverslips. Buffer

volumes and incubation times may require optimization based on the specific cell type, antigen,

and antibody used.

Materials:

Phosphate-Buffered Saline (PBS)

Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.1-0.5% Triton X-100 in PBS
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Blocking Buffer: 1-5% Bovine Serum Albumin (BSA) or normal serum from the host species

of the secondary antibody in PBS

Primary Antibody (if using indirect IF)

ATTO 390-conjugated Primary Antibody (for direct IF) or ATTO 390-conjugated Secondary

Antibody (for indirect IF)

Nuclear Counterstain (e.g., DAPI)

Antifade Mounting Medium

Coverslips with cultured cells

Procedure:

Cell Culture and Fixation: a. Culture cells on sterile glass coverslips to the desired

confluency. b. Aspirate the culture medium and wash the cells twice with PBS. c. Fix the cells

by incubating with 4% PFA in PBS for 15 minutes at room temperature. d. Wash the cells

three times with PBS for 5 minutes each.

Permeabilization (for intracellular antigens): a. Incubate the fixed cells with Permeabilization

Buffer for 10 minutes at room temperature. b. Wash the cells three times with PBS for 5

minutes each.

Blocking: a. Incubate the cells with Blocking Buffer for 1 hour at room temperature to reduce

non-specific antibody binding.

Antibody Incubation:

Indirect Immunofluorescence: i. Dilute the primary antibody to its optimal concentration in

Blocking Buffer. ii. Incubate the cells with the diluted primary antibody for 1-2 hours at

room temperature or overnight at 4°C. iii. Wash the cells three times with PBS for 5

minutes each. iv. Dilute the ATTO 390-conjugated secondary antibody to its optimal

concentration in Blocking Buffer. v. Incubate the cells with the diluted secondary antibody

for 1 hour at room temperature, protected from light. vi. Wash the cells three times with

PBS for 5 minutes each, protected from light.
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Direct Immunofluorescence: i. Dilute the ATTO 390-conjugated primary antibody to its

optimal concentration in Blocking Buffer. ii. Incubate the cells with the diluted antibody for

1-2 hours at room temperature, protected from light. iii. Wash the cells three times with

PBS for 5 minutes each, protected from light.

Counterstaining (Optional): a. Incubate the cells with a nuclear counterstain like DAPI

according to the manufacturer's instructions. b. Wash the cells twice with PBS.

Mounting: a. Mount the coverslips onto glass slides using an antifade mounting medium. b.

Seal the edges of the coverslip with nail polish to prevent drying.

Imaging: a. Image the stained cells using a fluorescence microscope equipped with

appropriate filters for ATTO 390 (Excitation: ~390 nm, Emission: ~479 nm).

Diagrams

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-application-notes-and-protocols-for-immunofluorescence-staining
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-application-notes-and-protocols-for-immunofluorescence-staining
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Staining Procedure

Antibody Incubation

Indirect IF Direct IF

Final Steps

Culture Cells on Coverslip

Wash with PBS

Fix with 4% PFA

Wash with PBS

Block with 1% BSA

 If no permeabilization neededPermeabilize (0.1% Triton X-100)

Wash with PBS

Primary Antibody ATTO 390 Primary Ab

Wash

ATTO 390 Secondary Ab

Wash with PBS

Counterstain (e.g., DAPI)

Wash with PBS

Mount Coverslip

Fluorescence Microscopy

Click to download full resolution via product page

Caption: Workflow for immunofluorescence (IF) staining using ATTO 390 conjugates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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